Cas no 1421521-99-4 (5-chloro-2-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide)

• Product Name: 5-chloro-2-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide
• CAS No: 1421521-99-4
• MF: C₁₉H₁₉ClN₆O₂
• MW: 398.846162080765
• CID: 5364556
• Update Time: 2025-10-30

5-chloro-2-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxy-N-[2-[[6-(2-pyridinylamino)-4-pyrimidinyl]amino]ethyl]benzamide
• 5-chloro-2-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide

• Inchi： 1S/C19H19ClN6O2/c1-28-15-6-5-13(20)10-14(15)19(27)23-9-8-22-17-11-18(25-12-24-17)26-16-4-2-3-7-21-16/h2-7,10-12H,8-9H2,1H3,(H,23,27)(H2,21,22,24,25,26)
• InChI Key： ZWQMQQZGOOXFLL-UHFFFAOYSA-N
• SMILES： C(NCCNC1C=C(NC2=NC=CC=C2)N=CN=1)(=O)C1=CC(Cl)=CC=C1OC

Experimental Properties

• Density: 1.366±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 642.2±55.0 °C(Predicted)
• pka: 13.91±0.46(Predicted)

Additional information on 5-chloro-2-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide

Introduction to 5-chloro-2-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide and Its Significance in Modern Chemical Biology

5-chloro-2-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide, with the CAS number 1421521-99-4, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in modulating biological pathways and its role in the development of novel therapeutic agents. The compound's unique chemical architecture, featuring a benzamide core linked to a pyrimidine moiety via an aminoethyl chain, makes it a promising candidate for further investigation in drug discovery.

The significance of 5-chloro-2-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide is underscored by its structural features, which suggest potential interactions with various biological targets. The presence of multiple aromatic rings and heterocyclic groups enhances its binding affinity to proteins and enzymes, making it a versatile scaffold for medicinal chemistry. Recent advancements in computational chemistry have enabled the virtual screening of such compounds, identifying 5-chloro-2-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide as a lead structure for further optimization.

In the context of contemporary research, this compound has been explored for its pharmacological properties. Studies have indicated that it may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The pyrimidine and pyridine moieties are particularly noteworthy, as they are frequently found in bioactive molecules known to interfere with signal transduction pathways. The benzamide group, a common pharmacophore in drug design, contributes to the compound's solubility and bioavailability, critical factors for therapeutic efficacy.

Recent publications have highlighted the synthesis and preliminary biological evaluation of derivatives of 5-chloro-2-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide. These studies have demonstrated that structural modifications can significantly alter the compound's potency and selectivity. For instance, variations in the length or composition of the aminoethyl chain have been shown to modulate binding interactions with target proteins. Such findings underscore the importance of rational drug design in optimizing lead compounds for clinical development.

The role of 5-chloro-2-methoxy-N-[2-{(pyridin{y})amino]pyrimidin{4-y}l}amino)ethylbenzamide (CAS no. 1421521{99}-4) extends beyond its potential as an anticancer agent. Emerging evidence suggests that it may also possess anti-inflammatory properties, making it relevant for treating chronic inflammatory diseases. The compound's ability to interact with multiple targets within cellular pathways highlights its therapeutic versatility. Furthermore, its structural similarity to known drugs facilitates rapid translation from preclinical studies to clinical trials.

The synthesis of 5-chloro{2-methoxy-N-[{[6-{(pyridine{y})amino]}pyrimidin{4-y}l}{amino}]ethyl]}benzamide involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include nucleophilic substitution reactions to introduce the pyrimidine moiety and condensation reactions to form the benzamide linkage. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for ensuring an adequate supply of such compounds for both research and commercial purposes.

Computational modeling has played a pivotal role in understanding the molecular interactions of 5-chloro{[chloro]-[methoxy]-N-[{[6-{[pyridine{y}-mido]}pyrimidin{4-y}l}{mido]}ethyl]}benzamide (CAS no. 1421521{99}-4). Molecular dynamics simulations have revealed insights into how this compound binds to its target proteins, providing a foundation for structure-based drug design. Such simulations allow researchers to predict binding affinities and optimize drug candidates before experimental validation. This approach not only accelerates the drug discovery process but also minimizes resource expenditure by prioritizing promising leads.

The future prospects of 5-chloro{[chloro]-[methoxy]-N-[{[6-{[pyridine{y}-mido]}pyrimidin{4-y}l}{mido]}ethyl]}benzamide are exciting, with ongoing research exploring its potential in treating neurological disorders and infectious diseases. Its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) therapies. Additionally, modifications aimed at enhancing its metabolic stability could expand its therapeutic applications further. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.